disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate
Overview
Description
Disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate (TDDC) is a versatile and powerful chemical compound with a wide range of applications in scientific research and laboratory experiments. TDDC is a white, crystalline compound and is a type of organic salt. It is a highly effective reagent for synthesis, and its unique properties make it an ideal choice for a wide range of laboratory experiments. TDDC has also been used in several scientific research applications, including the synthesis of novel compounds, the study of enzyme reactions, and the study of biochemical and physiological effects.
Scientific Research Applications
Disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate has been used in several scientific research applications, including the synthesis of novel compounds, the study of enzyme reactions, and the study of biochemical and physiological effects. disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate has also been used in the development of new drugs and pharmaceuticals. disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate has also been used in the study of protein folding and the study of protein-protein interactions. Additionally, disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate has been used in the study of DNA and RNA synthesis and the study of gene expression.
Mechanism of Action
The mechanism of action of disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate is not fully understood. However, it is believed that disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate is a strong acid, and it is thought to interact with proteins and DNA molecules. Additionally, disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate may act as a proton donor, which could facilitate the transfer of protons between molecules. It is also believed that disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate may act as an enzyme inhibitor, which could affect the activity of enzymes in biochemical and physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate are not fully understood. However, it is thought that disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate may have an effect on the activity of enzymes, which could affect the metabolism of proteins and other molecules. Additionally, disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate may affect the expression of genes, which could alter the expression of proteins and other molecules.
Advantages and Limitations for Lab Experiments
The use of disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate in laboratory experiments has several advantages. disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate is a highly reactive compound, and its unique properties make it an ideal choice for a wide range of laboratory experiments. Additionally, disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate is a highly effective reagent for synthesis, and its use can facilitate the synthesis of novel compounds. However, disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate is a highly reactive compound and its use requires careful handling. Additionally, disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate may have an effect on the activity of enzymes, which could affect biochemical and physiological processes.
Future Directions
The potential future directions of disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate include the development of new drugs and pharmaceuticals, the study of protein folding and protein-protein interactions, the study of DNA and RNA synthesis and gene expression, the study of enzyme reactions, and the study of biochemical and physiological effects. Additionally, disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate may be used in the development of new catalysts and the study of catalytic reactions. Additionally, disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate may be used in the development of new materials and the study of materials science. Finally, disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate may be used in the study of environmental chemistry and the study of the effects of environmental pollutants.
Synthesis Methods
Disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate is a highly reactive compound, and its synthesis requires careful handling. Generally, disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate is synthesized through a two-step reaction process. The first step involves the reaction of 1,4-dihydroxy-1,2,4,5-tetrazine with a dicarboxylic acid. The second step involves the reaction of the resulting product with sodium hydroxide to produce disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate. This reaction is highly exothermic and requires careful control of reaction conditions.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate involves the reaction of 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylic acid with sodium hydroxide to form the disodium salt of the compound.", "Starting Materials": [ "1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylic acid", "Sodium hydroxide" ], "Reaction": [ "Dissolve 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylic acid in water", "Add sodium hydroxide to the solution", "Stir the mixture at room temperature for several hours", "Filter the resulting precipitate", "Wash the precipitate with water", "Dry the product under vacuum" ] } | |
CAS RN |
1260745-86-5 |
Product Name |
disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate |
Molecular Formula |
C4H2N4Na2O4 |
Molecular Weight |
216.1 |
Purity |
95 |
Origin of Product |
United States |
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